Cas no 2172440-13-8 (1-(4-hydroxyoxan-4-yl)propan-2-one)

• Product Name: 1-(4-hydroxyoxan-4-yl)propan-2-one
• CAS No: 2172440-13-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6077539
• PubChem ID: 132398502
• Update Time: 2025-07-18

1-(4-hydroxyoxan-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxan-4-yl)propan-2-one
• 2-Propanone, 1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-
• starbld0035745
• 2172440-13-8
• 1-(4-Hydroxytetrahydro-2H-pyran-4-yl)propan-2-one
• EN300-716107

• Inchi： 1S/C8H14O3/c1-7(9)6-8(10)2-4-11-5-3-8/h10H,2-6H2,1H3
• InChI Key： GWAYOYWUMCWYEN-UHFFFAOYSA-N
• SMILES： C(C1(O)CCOCC1)C(=O)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 287.1±15.0 °C(Predicted)
• pka: 13.87±0.20(Predicted)

Additional information on 1-(4-hydroxyoxan-4-yl)propan-2-one

Recent Advances in the Study of 1-(4-hydroxyoxan-4-yl)propan-2-one (CAS: 2172440-13-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-hydroxyoxan-4-yl)propan-2-one (CAS: 2172440-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-(4-hydroxyoxan-4-yl)propan-2-one, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed novel synthetic routes to optimize its production, achieving higher yields and improved purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, preliminary investigations suggest that 1-(4-hydroxyoxan-4-yl)propan-2-one exhibits promising interactions with specific enzymatic targets involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

Furthermore, the compound's potential in central nervous system (CNS) drug development has been explored. Recent in vitro and in vivo studies indicate that 1-(4-hydroxyoxan-4-yl)propan-2-one can cross the blood-brain barrier and modulate neurotransmitter systems, suggesting its utility in treating neurological disorders such as depression and anxiety. However, further pharmacokinetic and toxicological studies are required to validate these preliminary observations.

In conclusion, 1-(4-hydroxyoxan-4-yl)propan-2-one (CAS: 2172440-13-8) represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, makes it a valuable scaffold for the development of novel therapeutic agents. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.